Cas no 154393-82-5 (1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-)

1H-Cyclopentapyrazine,octahydro-1,4-dimethyl- structure
154393-82-5 structure
Product Name:1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-
CAS No:154393-82-5
MF:C9H18N2
MW:154.252622127533
CID:106563
PubChem ID:45099404
Update Time:2025-04-18

1H-Cyclopentapyrazine,octahydro-1,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-
    • (2R,5S)-2,5-DIMETHYL-1-PROP-2-EN-1-YLPIPERAZINE
    • 1,4-dimethyl-3,4a,5,6,7,7a-hexahydro-2H-cyclopenta[b]pyrazine
    • 1H-Cyclopentapyrazine,octahydro-1,4-dimethyl
    • OCTAHYDRO-1,4-DIMETHYL-1H-CYCLOPENTAPYRAZINE
    • 1H-Cyclopentapyrazine,octahydro-1,4-dimethyl-(9CI)
    • 1,4-Dimethyloctahydro-1H-cyclopenta[b]pyrazine
    • 154393-82-5
    • DTXSID90667868
    • Inchi: 1S/C9H18N2/c1-10-6-7-11(2)9-5-3-4-8(9)10/h8-9H,3-7H2,1-2H3
    • InChI Key: RRPRGGRVGDTZHP-UHFFFAOYSA-N
    • SMILES: N1(C)CCN(C)C2CCCC12

Computed Properties

  • Exact Mass: 154.14700
  • Monoisotopic Mass: 154.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
  • XLogP3: 1.1

Experimental Properties

  • PSA: 6.48000
  • LogP: 0.66050

1H-Cyclopentapyrazine,octahydro-1,4-dimethyl- Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd